Cas no 61809-21-0 (1-Buten-3-yne, 1,1,4-tris(methylthio)-)

• Product name: 1-Buten-3-yne, 1,1,4-tris(methylthio)-
• CAS No: 61809-21-0
• MF: C₇H₁₀S₃
• MW: 190.349298000336
• CID: 465511
• PubChem ID: 12342358

1-Buten-3-yne, 1,1,4-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Buten-3-yne, 1,1,4-tris(methylthio)-
• 1,1,4-tris(methylsulfanyl)but-1-en-3-yne
• DTXSID80492141
• 61809-21-0

• Inchi： InChI=1S/C7H10S3/c1-8-6-4-5-7(9-2)10-3/h5H,1-3H3
• InChI Key： ZBSSLVDCZVTVTD-UHFFFAOYSA-N
• SMILES： CSC#CC=C(SC)SC

Computed Properties

• Exact Mass: 189.9946
• Monoisotopic Mass: 189.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 0